Cas no 96706-46-6 (Dibenzob,dfuran-4-carbaldehyde)

Dibenzob,dfuran-4-carbaldehyde structure

96706-46-6 structure

Product Name:Dibenzob,dfuran-4-carbaldehyde

CAS No:96706-46-6

MF:C₁₃H₈O₂

MW:196.20142364502

MDL:MFCD03306027

CID:810370

PubChem ID:253661242

Update Time:2024-10-25

Dibenzob,dfuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Dibenzo[b,d]furan-4-carbaldehyde
- 4-Dibenzofurancarboxaldehyde
- dibenzofuran-4-carbaldehyde
- Dibenzofuran-4-carboxaldehyde
- dibenzo[b,d]furan-4-carbaldehyde(SALTDATA: FREE)
- dibenzo[b,d]furan-4-carboxaldehyde
- Dibenzofuran-4-carbaldehyd
- ARONIS002356
- Dibenzofuran-?4-?carboxaldehyde
- GQYTWBPRZFRASB-UHFFFAOYSA-N
- 4533AF
- STK066355
- VZ31741
- ST035628
- AK106667
- BB0279521
- AB0157989
- D4771
- AN-
- ALBB-015093
- CS-0135976
- DB-027686
- 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-6-carbaldehyde
- DTXCID80164891
- Dibenzofuran-4-carboxaldehyde, 97%
- DTXSID20242400
- SCHEMBL787917
- AS-40184
- EN300-7404283
- 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaene-6-carbaldehyde
- DIBENZOFURAN-4-CARBOXALDEHYDE 97
- 96706-46-6
- AN-329/41529423
- Z57206131
- MFCD03306027
- 8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE-6-CARBALDEHYDE
- AKOS000492164
- Dibenzob,dfuran-4-carbaldehyde
- MDL： MFCD03306027
- Inchi： 1S/C13H8O2/c14-8-9-4-3-6-11-10-5-1-2-7-12(10)15-13(9)11/h1-8H
- InChI Key： GQYTWBPRZFRASB-UHFFFAOYSA-N
- SMILES： O=CC1C2OC3C(C=2C=CC=1)=CC=CC=3

Computed Properties

Exact Mass: 196.05200
Monoisotopic Mass: 196.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 30.2

Experimental Properties

Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 95.0 to 99.0 deg-C
Boiling Point: 360.5°Cat760mmHg
Flash Point: 170.2°C
Refractive Index: 1.734
Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
PSA: 30.21000
LogP: 3.39850
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dibenzob,dfuran-4-carbaldehyde Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25
HazardClass：IRRITANT
Storage Condition：4° CStore…,-4℃Store…Better

Dibenzob,dfuran-4-carbaldehyde Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dibenzob,dfuran-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093683-5g	Dibenzo[b,d]furan-4-carbaldehyde	96706-46-6	95%	5g	$156.20	2023-08-31
Alichem	A019093683-25g	Dibenzo[b,d]furan-4-carbaldehyde	96706-46-6	95%	25g	$452.62	2023-08-31
Alichem	A019093683-100g	Dibenzo[b,d]furan-4-carbaldehyde	96706-46-6	95%	100g	$559.29	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4771-5g	Dibenzob,dfuran-4-carbaldehyde	96706-46-6	98.0%(GC)	5g	￥3450.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4771-1g	Dibenzob,dfuran-4-carbaldehyde	96706-46-6	98.0%(GC)	1g	￥990.0	2022-05-30
Chemenu	CM161832-5g	Dibenzo[b,d]furan-4-carbaldehyde	96706-46-6	95%+	5g	$***	2023-05-29
Chemenu	CM161832-25g	Dibenzo[b,d]furan-4-carbaldehyde	96706-46-6	95%+	25g	$***	2023-05-29
Apollo Scientific	OR928449-5g	Dibenzofuran-4-carbaldehyde	96706-46-6	98%	5g	£65.00	2025-02-21
Apollo Scientific	OR928449-25g	Dibenzofuran-4-carbaldehyde	96706-46-6	98%	25g	£320.00	2025-02-21
abcr	AB215685-1 g	Dibenzo[b,d]furan-4-carbaldehyde, 95%; .	96706-46-6	95%	1 g	€94.10	2023-07-20

Dibenzob,dfuran-4-carbaldehyde Production Method

Production Method 1

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -40 °C; 30 min, -40 °C
1.2 -40 °C; 2 h, -40 °C → rt; 6 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; acidified, rt

Reference

: Dibenzo[b,d]furan derivatives as protein tyrosine phosphatase 1B inhibitors

, India, , ,

Production Method 2

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -40 °C; 30 min, -40 °C
1.2 2 h, -40 °C → 28 °C; 6 h, 28 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Synthesis and evaluation of some novel dibenzo[b,d]furan carboxylic acids as potential anti-diabetic agents

Lakshminarayana, N.; Prasad, Y. Rajendra; Gharat, Laxmikant; Thomas, Abraham; Narayanan, Shridhar; et al, European Journal of Medicinal Chemistry, 2010, 45(9), 3709-3718

Production Method 3

100124-06-9

298-12-4

96706-46-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 1,2,3,4-Tetrahydroquinoline Solvents: Acetonitrile ; 24 - 36 h, rt

Reference

: Synthesis of Aldehydes by Organocatalytic Formylation Reactions of Boronic Acids with Glyoxylic Acid

Huang, He; Yu, Chenguang; Li, Xiangmin; Zhang, Yongqiang; Zhang, Yueteng; et al, Angewandte Chemie, 2017, 56(28), 8201-8205

Production Method 4

96706-46-6

Reaction Conditions

Reference

: Conformationally restricted diamines as spacers for parallel β-sheet formation

Skar, Merete L.; Svendsen, John S., Tetrahedron, 1997, 53(51), 17425-17440

Production Method 5

96706-46-6

Reaction Conditions

Reference

: 4-Heterotricyclic substituted 1,4-dihydropyridines with a potent selective bradycardic effect

Rampa, A.; Chiarini, A.; Bisi, A.; Budriesi, R.; Valenti, P., Arzneimittel-Forschung, 1991, 41(7), 705-9

Production Method 6

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: sec-Butyllithium
1.2 -

Reference

: Dibenzofuran

Aspin, Samuel J., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, , 1-3

Production Method 7

64102-19-8

96706-46-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium ferricyanide Catalysts: Dipotassium osmate Solvents: Acetonitrile , Water ; rt → 60 °C; 4 h, 60 °C
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: An expedient osmium(VI)/K3Fe(CN)6-mediated selective oxidation of benzylic, allylic and propargylic alcohols

Fernandes, Rodney A.; Bethi, Venkati, RSC Advances, 2014, 4(76), 40561-40568

Production Method 8

65344-26-5

96706-46-6

Reaction Conditions

1.1 Reagents: Potassium methoxide , Hexamethyldisilane Catalysts: Magnesium triflate Solvents: Dimethylformamide ; rt; 4 h, rt
1.2 Solvents: Water ; rt

Reference

: Potassium methoxide/disilane-mediated formylation of aryl iodides with DMF at room temperature

Wang, Haiyang; Tong, Xiaogang; Huo, Yanman; Tang, Jiaying; Xia, Chengfeng, Organic Chemistry Frontiers, 2020, 7(24), 4074-4079

Production Method 9

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: Butyllithium ; -78 °C

Reference

: Insights into the Morita-Baylis-Hillman reaction of isomeric dibenzofuran carbaldehydes: a theoretical and mass spectral study

Yempala, Thirumal; Davalgar, Vijay Darshan; Gayatri, Gaddamanugu; Sripadi, Prabhakar; Kantevari, Srinivas, RSC Advances, 2015, 5(120), 99133-99142

Production Method 10

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Heptane ; 0 °C; 30 min, -78 °C
1.2 -78 °C; -78 °C → rt; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Preparation of aromatic heterocyclic compounds, organic semiconductor materials, films, and semiconductor devices

, Japan, , ,

Production Method 11

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Heptane ; 0 °C; 30 min, -78 °C
1.2 -78 °C; -78 °C → rt; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Aromatic heterocyclic compound, manufacturing method thereof, organic semiconductor material, and organic semiconductor device

, World Intellectual Property Organization, , ,

Production Method 12

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: sec-Butyllithium Solvents: Diethyl ether , Hexane ; -65 °C; 30 min, rt; 1 h, rt
1.2 rt → -65 °C; -65 °C; -65 °C → rt; 2 h, rt

Reference

: Aromatic amine derivative for organic electroluminescent device

, World Intellectual Property Organization, , ,

Production Method 13

132-64-9

96706-46-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 5 °C; 1 h, 5 °C
1.2 20 min, rt
1.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

: Preparation of dibenzofuranylmethyl and benzodioxinylmethyl thioacetamides as well as analogs for use in the treatment of sleep disorders and related diseases

, World Intellectual Property Organization, , ,

Production Method 14

96706-46-6

Reaction Conditions

Reference

: Preparation of dibenzofuranylmethyl and benzodioxinylmethyl thioacetamides as well as analogs for use in the treatment of sleep disorders and related diseases

, European Patent Organization, , ,

Production Method 15

132-64-9

96706-46-6

172606-11-0

172606-07-4

172606-09-6

Reaction Conditions

1.1 Reagents: sec-Butyllithium Solvents: Diethyl ether , Hexane , Cyclohexane
1.2 Reagents: sec-Butyllithium
1.3 -

Reference

: One-pot synthesis of dissymmetrical 4,6-disubstituted dibenzofurans

Jean, Fabienne; Melnyk, Oleg; Tartar, Andre, Tetrahedron Letters, 1995, 36(42), 7657-60

Dibenzob,dfuran-4-carbaldehyde Raw materials

Dibenzob,dfuran-4-carbaldehyde Preparation Products

Dibenzob,dfuran-4-carbaldehyde Related Literature

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Cas no 96706-46-6 (Dibenzob,dfuran-4-carbaldehyde)

Dibenzob,dfuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dibenzob,dfuran-4-carbaldehyde Security Information

Dibenzob,dfuran-4-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dibenzob,dfuran-4-carbaldehyde Pricemore >>

Dibenzob,dfuran-4-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Dibenzob,dfuran-4-carbaldehyde Raw materials

Dibenzob,dfuran-4-carbaldehyde Preparation Products

Dibenzob,dfuran-4-carbaldehyde Related Literature

96706-46-6 (Dibenzob,dfuran-4-carbaldehyde) Related Products